Cas no 1005293-13-9 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 1005293-13-9
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5506979
• Update Time: 2025-06-08

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,4-dimethylbenzenesulfonamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C21H24N2O3S/c1-14-5-10-20(15(2)12-14)27(25,26)22-18-8-9-19-17(13-18)4-3-11-23(19)21(24)16-6-7-16/h5,8-10,12-13,16,22H,3-4,6-7,11H2,1-2H3
• InChI Key： WNHHIWBYRBQQFV-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2CC2)=O)(=O)=O)=CC=C(C)C=C1C

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide

Comprehensive Analysis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS 1005293-13-9)

The compound N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS 1005293-13-9) is a sophisticated sulfonamide derivative with a unique structural framework. Its molecular architecture combines a tetrahydroquinoline core with a cyclopropanecarbonyl moiety and a 2,4-dimethylbenzene sulfonamide group, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. The tetrahydroquinoline scaffold, present in this molecule, is known for its bioactivity and has been featured in numerous FDA-approved drugs. The addition of the cyclopropanecarbonyl group enhances the compound's metabolic stability, a critical factor in drug development. Meanwhile, the 2,4-dimethylbenzene sulfonamide segment contributes to its binding affinity, making it a promising candidate for further research.

One of the most frequently searched questions in the field is: "What are the potential therapeutic applications of sulfonamide derivatives?" This compound, with its unique structure, could provide answers. Preliminary studies suggest it may interact with enzymes involved in inflammatory responses, aligning with current trends in autoimmune disease research. Additionally, its lipophilicity and molecular weight fall within the desirable range for blood-brain barrier penetration, sparking interest in neurological applications.

The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are often optimized for yield and purity, as highlighted in recent patents. The compound's CAS 1005293-13-9 identifier ensures precise tracking in chemical databases, a feature highly valued by researchers compiling literature reviews or designing new experiments.

From an industrial perspective, scalability is a key consideration. The cyclopropanecarbonyl group introduces synthetic challenges due to ring strain, but advances in catalysis have improved accessibility. This aligns with the broader pharmaceutical industry's focus on green chemistry and atom economy, topics dominating scientific conferences and publications. Environmental impact assessments of such syntheses are now standard, reflecting societal concerns about sustainable drug production.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry techniques. The 2,4-dimethylbenzene moiety produces distinctive aromatic proton signals in ¹H NMR, while the sulfonamide NH proton appears as a broad singlet. These spectral features aid in quality control during production—a crucial aspect given the pharmaceutical industry's stringent regulatory requirements.

Computational chemistry has played a pivotal role in understanding this molecule's 3D conformation and electronic properties. Molecular docking simulations suggest potential binding pockets in various protein targets, particularly those with hydrophobic domains that complement the dimethylbenzene group. Such in silico studies accelerate drug discovery by prioritizing compounds for biological testing, addressing the industry's need for faster development timelines.

Stability studies indicate that CAS 1005293-13-9 maintains integrity under standard storage conditions, though the sulfonamide linkage may be susceptible to hydrolysis under extreme pH. This degradation profile informs formulation strategies, especially for oral dosage forms where gastric pH is a consideration. Such data directly responds to formulation scientists' frequent queries about excipient compatibility and shelf-life prediction.

The patent landscape surrounding related tetrahydroquinoline sulfonamides shows growing commercial interest, with applications ranging from kinase inhibition to antimicrobial activity. While 1005293-13-9 itself may not yet be clinically approved, its structural analogs demonstrate the pharmacological potential of this chemotype. This connects to trending discussions about drug repurposing and polypharmacology in academic circles.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethylbenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure embodies current design principles in small molecule therapeutics, while ongoing research continues to uncover its full potential. As the scientific community increasingly values structure-activity relationships and targeted drug design, compounds like this will remain at the forefront of pharmaceutical innovation.